Cas no 1000342-98-2 (3-fluoro-2-methyl-4-nitro-aniline)

3-Fluoro-2-methyl-4-nitro-aniline is a fluorinated aromatic amine derivative with a nitro substituent, offering unique reactivity and structural properties for synthetic applications. Its electron-withdrawing nitro and fluorine groups enhance electrophilic substitution selectivity, making it valuable in pharmaceutical and agrochemical intermediates. The methyl group contributes to steric effects, influencing regioselectivity in further functionalization. This compound is particularly useful in the synthesis of heterocycles and as a precursor for dyes or active pharmaceutical ingredients (APIs). Its well-defined structure ensures consistent performance in multi-step reactions. Proper handling is required due to potential sensitivity to light, heat, or moisture.

3-fluoro-2-methyl-4-nitro-aniline structure

1000342-98-2 structure

Product Name:3-fluoro-2-methyl-4-nitro-aniline

CAS No:1000342-98-2

MF:C₇H₇FN₂O₂

MW:170.141084909439

MDL:MFCD09026961

CID:840378

PubChem ID:24729234

Update Time:2025-05-28

3-fluoro-2-methyl-4-nitro-aniline Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-fluoro-5-nitrotoluene
- 3-Fluoro-2-methyl-4-nitroaniline
- 3-fluoro-2-methyl-4-nitro-aniline
- AKOS006289549
- SY321851
- SCHEMBL1635417
- CS-0056211
- D79022
- PB39266
- DB-182042
- MFCD09026961
- 1000342-98-2
- 3-Fluoro-2-methyl-4-nitro-phenylamine
- DTXSID00646644
- MDL： MFCD09026961
- Inchi： 1S/C7H7FN2O2/c1-4-5(9)2-3-6(7(4)8)10(11)12/h2-3H,9H2,1H3
- InChI Key： NFWVJCKMVIGVLF-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1C)N)[N+](=O)[O-]

Computed Properties

Exact Mass: 170.049
Monoisotopic Mass: 170.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.8A^2
XLogP3: 1.5

Experimental Properties

PSA: 71.84000
LogP: 2.72890

3-fluoro-2-methyl-4-nitro-aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-1 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	1g	¥ 3,168.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-5 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	5g	¥ 9,504.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-10 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	10g	¥ 15,939.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-25 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	25g	¥ 31,581.00	2021-05-07
Apollo Scientific	PC501106-250mg	3-Fluoro-2-methyl-4-nitroaniline	1000342-98-2	98%	250mg	£144.00	2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-1 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	1g	¥ 3,168.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-5 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	5g	¥ 9,504.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-10 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	10g	¥ 15,939.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL4002-25 G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	25g	¥ 31,581.00	2022-10-13
eNovation Chemicals LLC	D775409-1G	3-fluoro-2-methyl-4-nitro-aniline	1000342-98-2	97%	1g	$595	2024-05-23